Cas no 31571-69-4 (L-Aspartic acid,3-methyl-)

• Product Name: L-Aspartic acid,3-methyl-
• CAS No: 31571-69-4
• MF: C₅H₉NO₄
• MW: 147.129261732101
• CID: 307867
• PubChem ID: 852
• Update Time: 2025-04-19

L-Aspartic acid,3-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,3-methyl-
• (2S,3S)-2-amino-3-methylbutanedioate
• (+/-)-threo-3-methylaspartic acid
• (+-)-threo-2-Amino-3-methyl-bernsteinsaeure
• (+-)-threo-2-amino-3-methyl-succinic acid
• (+-)-threo-3-Amino-2-methyl-bernsteinsaeure
• 2-AMINO-3-METHYLSUCCINIC ACID
• DL-3-Me-Asp-OH
• DL-3-Methylaspartic acid
• Dl-aspartic acid, 3-methyl-
• Nsc 45365
• threo-3-methylaspartic acid
• 31571-69-4
• b-methylaspartic acid
• (2S, 3S)-3-methylaspartate
• LXRUAYBIUSUULX-UHFFFAOYSA-N
• MFCD00037770
• EN300-224994
• DL-threo-
• DL-threo-b-Methylaspartic acid
• UNII-T38VAO1ARZ
• NSC-139985
• T38VAO1ARZ
• HY-W017501
• NSC203789
• NSC-45365
• DL-Aspartic acid, 3-methyl
• A8975
• L-threo-3-methyl-aspartate
• A-Methylaspartic acid
• FT-0652773
• bmse000352
• .BETA.-METHYL-DL-ASPARTIC ACID
• 3-Methyl-DL-aspartic acid
• SCHEMBL87358
• DTXSID601346473
• AKOS003382837
• Aspartic acid, 3-methyl-
• NSC-203789
• D83126
• 1114-07-4
• NSC45365
• 2-Amino-3-methylsuccinicacid
• DL-beta-METHYLASPARTIC ACID
• DL-threo--Methylaspartic acid
• NSC139985
• DL-threo-beta-Methylaspartic acid
• 3-methylaspartate
• CS-W018217
• beta-methylaspartate
• 2-amino-3-methylbutanedioic acid
• 3-methyl-D,L-aspartic acid
• 6667-60-3

• Inchi： 1S/C5H9NO4/c1-2(4(7)8)3(6)5(9)10/h2-3H,6H2,1H3,(H,7,8)(H,9,10)
• InChI Key： LXRUAYBIUSUULX-UHFFFAOYSA-N
• SMILES： OC(C(C)C(C(=O)O)N)=O

Computed Properties

• Exact Mass: 147.05317
• Monoisotopic Mass: 147.053158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: -3.3

Experimental Properties

• Density: 1.404
• Boiling Point: 259.2°Cat760mmHg
• Flash Point: 110.6°C
• PSA: 100.62
• LogP: -0.18070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives